Cas no 125743-59-1 (1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one)

• Product Name: 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one
• CAS No: 125743-59-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD10000743
• CID: 1036664
• PubChem ID: 21812390
• Update Time: 2025-07-18

1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-((4-Methylpiperazin-1-yl)methyl)phenyl)ethanone
• 1-[4-(4-METHYL-PIPERAZIN-1-YLMETHYL)-PHENYL]-ETHANONE
• 1-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]ethanone
• 1-[4-(4-methylpiperazin-1-ylmethyl)phenyl]ethanone
• 1-[4-(4-methyl-piperazin-1-yl-methyl)-phenyl]-ethanone
• 1-ethanone
• AK-55543
• CTK8G7335
• KB-08833
• RL01220
• SureCN1482327
• 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one
• AMY27227
• 1-{4-[(4-Methylpiperazin-1-yl)methyl]phenyl}ethan-1-one
• 1-(4-((4-methylpiperazin-1-yl)methyl)phenyl)ethan-1-one
• CS-0274996
• G62136
• DTXSID90618299
• EN300-1196678
• 1-[4-(4-methyl-piperazin-1-yl-methyl)phenyl]-ethanone
• AKOS016015119
• KMDROOZVJSEIKV-UHFFFAOYSA-N
• DB-062407
• SCHEMBL1482327
• J-503180
• 125743-59-1
• A850547
• 1-[4-[(4-METHYLPIPERAZIN-1-YL)METHYL]PHENYL]ETHAN-1-ONE

• MDL： MFCD10000743
• Inchi： 1S/C14H20N2O/c1-12(17)14-5-3-13(4-6-14)11-16-9-7-15(2)8-10-16/h3-6H,7-11H2,1-2H3
• InChI Key： KMDROOZVJSEIKV-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 232.15800
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 1.51240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one

1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one (CAS No. 125743-59-1): A Promising Compound in Medicinal Chemistry

1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one, also known by its CAS number 125743-59-1, has emerged as a significant compound in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of aromatic ketones with a complex substituent pattern that includes a 4-methylpiperazin-1-yl group attached to a methylphenyl ring. The central ethan-1-one moiety provides a versatile scaffold for further functionalization, making it a valuable target for drug discovery programs.

Recent studies have highlighted the importance of 4-methylpiperazin-1-yl derivatives in modulating biological activity. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar 4-methylpiperazin-1-yl substitutions exhibit enhanced affinity for G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders. The methylphenyl ring in 1-{4-(4-methylpiperazin-1-y1)methylphenyl}ethan-1-one contributes to the molecule's hydrophobicity, enabling it to cross the blood-brain barrier effectively—a critical property for central nervous system (CNS) drug development.

The ethan-1-one core of this compound is structurally similar to other ketone-based drugs, such as ketamine and fluticasone, which are widely used in clinical settings. However, the unique combination of 4-methylpiperazin-1-yl and methylphenyl substituents in 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one confers distinct pharmacological properties. A 2022 study published in ACS Chemical Biology reported that this compound exhibits selective antagonism at the NMDA receptor, which is a promising avenue for treating conditions like chronic pain and depression.

One of the most intriguing aspects of 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one is its potential as a modulator of the endocannabinoid system. Research published in Pharmacological Reports in 2023 suggested that the 4-methylpiperazin-1-yl group may interact with cannabinoid receptors, potentially offering new therapeutic strategies for metabolic disorders and inflammatory diseases. This finding aligns with the growing interest in targeting the endocannabinoid system for drug development, as highlighted in a 2024 review in Nature Reviews Drug Discovery.

The synthesis of 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one involves a multi-step process that begins with the formation of the methylphenyl ring. A 2021 paper in Organic & Biomolecular Chemistry described a novel route to this compound using a palladium-catalyzed cross-coupling reaction, which significantly improves the yield and purity compared to traditional methods. This synthetic approach is particularly relevant for large-scale production, as it reduces the number of purification steps required.

In terms of pharmacokinetic properties, 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one has shown promising results in preclinical studies. A 2023 animal study published in Drug Metabolism and Disposition revealed that the compound has a high oral bioavailability and a favorable half-life, which are critical parameters for drug development. These properties make it a strong candidate for further clinical evaluation, particularly in the treatment of CNS disorders.

Recent advances in computational chemistry have also contributed to the understanding of 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one's mechanism of action. A 2024 study in Journal of Computational Chemistry used molecular docking simulations to predict the compound's interaction with various protein targets. The results indicated a high binding affinity for the NMDA receptor, which supports the hypothesis that this compound could be developed into a novel antidepressant or analgesic agent.

Despite its promising profile, 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one faces challenges in terms of toxicity and side effects. A 2022 safety study in Toxicological Sciences reported that the compound exhibited mild hepatotoxicity in rodents, which necessitates further investigation into its metabolic pathways and potential for long-term use. However, these findings are not uncommon in drug development, and strategies such as prodrug formulations or dose optimization may mitigate these risks.

The structural diversity of 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one also makes it a valuable tool for exploring the role of 4-methylpiperazin-1-yl groups in drug design. A 2023 study in MedChemComm compared the biological activity of various 4-methylpiperazin-1-yl-substituted compounds and found that the position and stereochemistry of the substituent significantly influence the compound's potency. This insight underscores the importance of precise structural modifications in optimizing the therapeutic potential of 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one.

In conclusion, 1-{4-(4-methylpiperazin-1-yl)methylphenyl}ethan-1-one (CAS No. 125743-59-1) represents a compelling candidate in the realm of medicinal chemistry. Its unique combination of 4-methylpiperazin-1-yl, methylphenyl, and ethan-1-one moieties offers a versatile platform for developing novel therapeutics. As research continues to uncover its full potential, this compound may pave the way for groundbreaking treatments in various medical fields.